4-(4-Aminophenyl)-6-chloro-2-diethylaminoquinoline

• Molecular Formula: C19H20ClN3
• Molecular Weight: 325.8 g/mol
• IUPAC Name: 4-(4-aminophenyl)-6-chloro-N,N-diethylquinolin-2-amine
• InChI: InChI=1S/C19H20ClN3/c1-3-23(4-2)19-12-16(13-5-8-15(21)9-6-13)17-11-14(20)7-10-18(17)22-19/h5-12H,3-4,21H2,1-2H3
• InChI Key: LXHGBHJNBFMPJK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC2=C(C=C(C=C2)Cl)C(=C1)C3=CC=C(C=C3)N

Description

4-(4-Aminophenyl)-6-chloro-2-diethylaminoquinoline is a useful research compound. Its molecular formula is C19H20ClN3 and its molecular weight is 325.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

179 mg of iron powder were added to a solution of 380 mg of 6-chloro-2-diethylamino-4-(4-nitrophenyl)quinoline in 12.7 ml of glacial acetic acid and then 3.0 ml of concentrated hydrochloric acid were added dropwise, and the mixture was boiled at 70° C. for 2 hours. The solvent was removed by distillation, and the residue was mixed with water and made alkaline with 2N NaOH. This aqueous phase was extracted with ethyl acetate. The product is a dark brown viscous oil.